1,2-Dehydro-3-oxo Rocuronium Bromide
1,2-Dehydro-3-oxo Rocuronium Bromide
Brand Name:
Vulcanchem
CAS No.:
1190105-67-9
VCID:
VC0120382
InChI:
InChI=1S/C32H49N2O4.BrH/c1-5-14-34(15-6-7-16-34)28-20-26-24-9-8-23-19-29(36)27(33-12-17-37-18-13-33)21-32(23,4)25(24)10-11-31(26,3)30(28)38-22(2)35;/h5,21,23-26,28,30H,1,6-20H2,2-4H3;1H/q+1;/p-1/t23-,24-,25-,26-,28+,30+,31+,32+;/m1./s1
SMILES:
CC(=O)OC1C(CC2C1(CCC3C2CCC4C3(C=C(C(=O)C4)N5CCOCC5)C)C)[N+]6(CCCC6)CC=C.[Br-]
Molecular Formula:
C₃₂H₄₉BrN₂O₄
Molecular Weight:
605.65
1,2-Dehydro-3-oxo Rocuronium Bromide
CAS No.: 1190105-67-9
Reference Standards
VCID: VC0120382
Molecular Formula: C₃₂H₄₉BrN₂O₄
Molecular Weight: 605.65
| CAS No. | 1190105-67-9 |
|---|---|
| Product Name | 1,2-Dehydro-3-oxo Rocuronium Bromide |
| Molecular Formula | C₃₂H₄₉BrN₂O₄ |
| Molecular Weight | 605.65 |
| IUPAC Name | [(5R,8R,9R,10S,13S,14R,16S,17R)-10,13-dimethyl-2-morpholin-4-yl-3-oxo-16-(1-prop-2-enylpyrrolidin-1-ium-1-yl)-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] acetate;bromide |
| Standard InChI | InChI=1S/C32H49N2O4.BrH/c1-5-14-34(15-6-7-16-34)28-20-26-24-9-8-23-19-29(36)27(33-12-17-37-18-13-33)21-32(23,4)25(24)10-11-31(26,3)30(28)38-22(2)35;/h5,21,23-26,28,30H,1,6-20H2,2-4H3;1H/q+1;/p-1/t23-,24-,25-,26-,28+,30+,31+,32+;/m1./s1 |
| SMILES | CC(=O)OC1C(CC2C1(CCC3C2CCC4C3(C=C(C(=O)C4)N5CCOCC5)C)C)[N+]6(CCCC6)CC=C.[Br-] |
| Synonyms | 1-[(5α,16β,17β)-17-(Acetyloxy)-2-(4-morpholinyl)-3-oxoandrost-1-en-16-yl]-1-(2-propen-1-yl)-pyrrolidinium Bromide |
| PubChem Compound | 129627352 |
| Last Modified | Nov 11 2021 |
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